4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

• Molecular Formula: C27H23F3O3
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 4-hydroxy-2-phenyl-2-(2-phenylethyl)-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one
• InChI: InChI=1S/C27H23F3O3/c28-27(29,30)23-14-8-7-11-20(23)17-22-24(31)18-26(33-25(22)32,21-12-5-2-6-13-21)16-15-19-9-3-1-4-10-19/h1-14,31H,15-18H2
• InChI Key: IANHCFXXVJXAFE-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=O)OC1(CCC2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CC=C4C(F)(F)F)O

Description

4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one is a useful research compound. Its molecular formula is C27H23F3O3 and its molecular weight is 452.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared as described in General Method 8 using the following: 5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one (0.300 g, 1.02 mmol), Et3N (0.15 mL, 1.1 mmol), 2-trifluoromethylbenzoyl chloride (0.21 mL, 1.02 mmol), CH2Cl2 (4.0 mL), acetonitrile (4.0 mL), acetone cyanohydrin (0.04 mL, 0.47 mmol), Et3N (0.29 mL, 2,1 mmol), glacial acetic acid (3.0 mL), sodium cyanoborohydride (0.20 g, 3.1 mmol). Purification was achieved by submitting the final residue to column chromatograpy (SiO2, 100% CH2Cl2 to 1% MeOH in CH2Cl2) to provide an oil (0.102 g). 1H NMR (400 MHz, DMSO-d6) δ 11.21 (bs, 1 H), 7.584 (d, 1 H, J=8 Hz), 7.457-7.030 (m, 12 H), 6.179 (d, 1 H, J=7.5 Hz), 3.594 (s, 2 H), 3.362 (d, 1 H, J=17 Hz), 3.249 (d, 1 H, J=17 Hz), 2.686-2.603 (m, 1 H), 2.374-2.182 (m, 3 H).

Synthesis routes and methods II

Procedure details